Cas no 1582-06-5 (4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-)

• Product Name: 4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
• CAS No: 1582-06-5
• MF: C₁₃H₁₂FN₅O₂
• MW: 289.265085220337
• CID: 237501
• PubChem ID: 243597
• Update Time: 2025-04-19

4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
• 2-(aziridin-1-yl)-N-(4-fluorophenyl)-6-methyl-5-nitropyrimidin-4-amine
• (2-aziridin-1-yl-6-methyl-5-nitro-pyrimidin-4-yl)-(4-fluoro-phenyl)-amine
• 4-< 4-Fluor-anilino> -2-aziridino-6-methyl-5-nitro-pyrimidin
• AC1L6BWP
• AC1Q1YFO
• AR-1C8489
• NSC53685
• DTXSID40287959
• NSC-53685
• 1582-06-5

• Inchi： 1S/C13H12FN5O2/c1-8-11(19(20)21)12(17-13(15-8)18-6-7-18)16-10-4-2-9(14)3-5-10/h2-5H,6-7H2,1H3,(H,15,16,17)
• InChI Key： DRNOOCOKXXSBSL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=C(C(C)=NC(=N1)N1CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.09766
• Monoisotopic Mass: 289.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.496
• Boiling Point: 470.9°Cat760mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.693
• PSA: 83.96
• LogP: 3.05710